Cas no 1206228-83-2 (methyl 3-methylpiperidine-3-carboxylate)

• Product Name: methyl 3-methylpiperidine-3-carboxylate
• CAS No: 1206228-83-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD11045408
• CID: 2109395
• PubChem ID: 53211735
• Update Time: 2025-10-31

methyl 3-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methylpiperidine-3-carboxylate
• SCHEMBL17892425
• 1206228-83-2
• EN300-254661
• AKOS012435736
• DA-32663
• METHYL 3-METHYL-3-PIPERIDINECARBOXYLATE
• CS-0049073
• Methyl 3-methylpiperidine-3-carboxylate, AldrichCPR
• PB38292
• METHYL3-METHYLPIPERIDINE-3-CARBOXYLATE
• MFCD11045408
• 3-Piperidinecarboxylic acid, 3-methyl-, methyl ester
• SY097618
• SB19966
• DTXSID301220575
• AS-34340
• DTXCID101651871
• GYB22883
• 823-336-7

• MDL： MFCD11045408
• Inchi： 1S/C8H15NO2/c1-8(7(10)11-2)4-3-5-9-6-8/h9H,3-6H2,1-2H3
• InChI Key： QWGSXOQEGUGWMA-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CNCCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

methyl 3-methylpiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 3-methylpiperidine-3-carboxylate

Comprehensive Guide to Methyl 3-Methylpiperidine-3-carboxylate (CAS No. 1206228-83-2): Properties, Applications, and Industry Insights

Methyl 3-methylpiperidine-3-carboxylate (CAS 1206228-83-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This ester derivative of 3-methylpiperidine combines a piperidine ring with a carboxylate functional group, making it a versatile intermediate for synthetic applications. Its molecular formula C₈H₁₅NO₂ and molecular weight of 157.21 g/mol position it as a valuable building block in medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like methyl 3-methylpiperidine-3-carboxylate. Researchers frequently search for "piperidine derivatives in drug synthesis" or "ester functional group applications," reflecting the compound's relevance in modern organic synthesis. The presence of both steric hindrance from the methyl group and hydrogen bonding capacity from the ester moiety creates unique reactivity patterns that computational chemists are exploring through molecular modeling software.

The compound's physicochemical properties demonstrate why it's valuable for precision chemistry: a boiling point of approximately 230-235°C at 760 mmHg, density of ~1.03 g/cm³, and moderate water solubility. These characteristics make it suitable for controlled reaction conditions in multi-step syntheses. Industry professionals often inquire about "purification methods for heterocyclic esters" or "stability of N-containing carboxylates," highlighting practical considerations when working with this material.

In pharmaceutical contexts, methyl 3-methylpiperidine-3-carboxylate serves as a precursor for bioactive molecule development. Its structural similarity to neurotransmitter analogs has prompted investigations into "CNS-active piperidine compounds" and "modulators of neurological targets." The compound's chiral center at the 3-position makes it particularly interesting for asymmetric synthesis applications, a hot topic in enantioselective catalysis research.

From a synthetic methodology perspective, this compound exemplifies the growing demand for "atom-efficient heterocycle functionalization" techniques. Recent publications discuss its use in microwave-assisted synthesis and flow chemistry setups, addressing industry needs for process intensification. The carboxylate ester group allows diverse transformations including hydrolysis, aminolysis, or reduction to corresponding alcohols.

Quality control of CAS 1206228-83-2 typically involves HPLC analysis (reverse-phase C18 columns) and GC-MS characterization. Analytical chemists frequently search for "spectral data for piperidine derivatives" or "residual solvent limits in pharmaceutical intermediates," reflecting real-world handling concerns. The compound's storage stability under nitrogen atmosphere and recommended handling precautions (such as using anhydrous conditions for moisture-sensitive reactions) are common discussion points in technical forums.

Emerging applications in material science have expanded the utility profile of methyl 3-methylpiperidine-3-carboxylate. Its incorporation into polymeric architectures and coordination complexes demonstrates cross-disciplinary potential. Researchers investigating "nitrogen-containing ligands" or "monomers for specialty polymers" increasingly reference this compound's structural advantages.

The commercial availability of 1206228-83-2 through specialty chemical suppliers has grown significantly, with procurement specialists searching for "bulk quantities of heterocyclic esters" and "custom synthesis options." Market analyses suggest steady demand growth aligned with the expansion of contract research organizations and generic pharmaceutical development pipelines worldwide.

Environmental considerations for 3-methylpiperidine-3-carboxylic acid methyl ester include its biodegradability profile and waste treatment protocols—topics gaining importance under sustainable chemistry initiatives. Regulatory professionals often seek information about "REACH compliance for nitrogen heterocycles" and "ICH guidelines for impurities" when evaluating this compound for commercial applications.

Future research directions likely involve exploring structure-activity relationships of derivatives and optimizing large-scale production methods. The compound's balance between lipophilicity (logP ~1.2) and hydrogen bonding capacity makes it particularly valuable for lead optimization in drug discovery programs targeting protein-protein interactions.